2-(1H-benzimidazol-2-ylthio)-N-(4-fluoro-3-nitrophenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-fluoro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H11FN4O3S/c16-10-6-5-9(7-13(10)20(22)23)17-14(21)8-24-15-18-11-3-1-2-4-12(11)19-15/h1-7H,8H2,(H,17,21)(H,18,19)
• InChI Key: FPLAUQPIWAEVOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C15H11FN4O3S
• Molecular Weight: 346.3 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(4-fluoro-3-nitrophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

Nitroimidazole Derivatives in Scientific Research

1. Trypanosomicide Applications Nitroimidazole derivatives, such as benznidazole, have been studied for their trypanosomicidal activity, particularly in the treatment of Chagas disease. Research has focused on the pharmacokinetics and efficacy of these compounds, highlighting their suitability for repeated dose schedules due to their pharmacokinetic properties and potential for treating early chronic Trypanosoma cruzi infection with significant efficacy (Raaflaub, 1980); (Andrade et al., 1996).

2. Imaging Hypoxia in Tumors The research has also explored nitroimidazole-based compounds for imaging tumor hypoxia, an area critical for enhancing cancer treatment strategies. EF5, a nitroimidazole compound labeled with 18F-fluorine, has been evaluated for its potential to image hypoxia in head and neck cancers, indicating its usefulness in targeting anti-hypoxia therapies (Komar et al., 2008).

3. Oxidative Stress Models Research has investigated the use of paracetamol (acetaminophen) derivatives, analyzing their metabolism to assess oxidative stress in humans. This research provides insights into how modifications of known compounds can serve as probes for biological processes, offering a novel model for studying oxidative stress through the detection of specific metabolites (Trettin et al., 2014).

4. Hypoxia Marker Development Studies on developing hypoxia markers using nitroimidazole analogs, such as SR4554 detectable with 19F magnetic resonance spectroscopy, illustrate the application of these compounds in identifying tumor hypoxia. This research underscores the potential of nitroimidazole derivatives in improving the understanding and treatment of cancers by identifying hypoxic regions within tumors (Lee et al., 2009).